Cas no 51211-51-9 (α-\u200bCyclodextrin Hydrate)

• Product Name: α-\u200bCyclodextrin Hydrate
• CAS No: 51211-51-9
• Molecular Formula: C₃₆H₆₀O₃₀^.H₂O
• Molecular Weight: 990.858880000001
• MDL: MFCD00150804
• CID: 89627
• PubChem ID: 60161466

α-\u200bCyclodextrin Hydrate Properties

Names and Identifiers

• alpha-Cyclodextrin hydrate
• alpha-Schardinger dextrin
• Cyclohexaamylose
• α-CYCLODEXTRIN HYDRATE
• α-环糊精
• Schardinger alpha-Dextrin
• ?-Cyclodextrin (hydrate)
• SCHEMBL2432145
• Cyclohexaamylose hydrate
• alpha-cyclodextrin water
• 51211-51-9
• water.beta-cyclodextrin
• E79116
• AKOS025311005
• (1S,3R,5R,6S,8R,10R,11S,13R,15R,16S,18R,20R,21S,23R,25R,26S,28R,30R,31R,32R,33R,34R,35R,36R,37R,38R,39R,40R,41R,42R)-5,10,15,20,25,30-hexakis(hydroxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29-dodecaoxaheptacyclo[26.2.2.2^{3,6}.2^{8,11}.2^{13,16}.2^{18,21}.2^{23,26}]dotetracontane-31,32,33,34,35,36,37,38,39,40,41,42-dodecol hydrate
• (1S,3R,5R,6S,8R,10R,11S,13R,15R,16S,18R,20R,21S,23R,25R,26S,28R,30R,31R,32R,33R,34R,35R,36R,37R,38R,39R,40R,41R,42R)-5,10,15,20,25,30-hexakis(hydroxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29-dodecaoxaheptacyclo[26.2.2.23,6.28,11.213,16.218,21.223,26]dotetracontane-31,32,33,34,35,36,37,38,39,40,41,42-dodecol;hydrate
• 60582-98-1
• EN300-19631824
• MFCD00150804
• CS-0199177
• UQIQLAUJPPOBJR-HAPKRNSXSA-N
• AS-15258
• BCA21151

• MDL： MFCD00150804
• InChIKey： UQIQLAUJPPOBJR-HAPKRNSXSA-N
• Inchi： 3
• SMILES： [C@@H]12O[C@@H]([C@@H](O[C@@H]3[C@H](O)[C@@H](O)[C@H](O[C@@H]4[C@H](O)[C@@H](O)[C@H](O[C@@H]5[C@H](O)[C@@H](O)[C@H](O[C@@H]6[C@H](O)[C@@H](O)[C@H](O[C@H]7O[C@H](CO)[C@H]([C@H](O)[C@H]7O)O1)[C@H](O6)CO)[C@H](O5)CO)[C@H](O4)CO)[C@@H](CO)O3)[C@H](O)[C@H]2O)CO.O
• BRN： 4227442

Computed Properties

• Exact Mass: 990.32800
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 31
• Rotatable Bond Count: 6
• Monoisotopic Mass: 990.32750517g/mol
• Heavy Atom Count: 67
• Complexity: 1250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 30
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 476Ų

Experimental Properties

• LogP: -13.11910
• PSA: 484.13000
• Refractive Index: 1.59
• Water Partition Coefficient: Soluble in water. 145 g/L at 25
• Boiling Point: 1410.8°C at 760 mmHg
• Melting Point: 278°C
• Vapor Pressure: No data available
• Flash Point: 807.1°C
• Color/Form: Not available
• Solubility: Not available
• Specific Rotation: 150° (c=2,H2O)
• Density: 1.624

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides